6,6'-Diethoxy-3,3'-bipyridine

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 2-ethoxy-5-(6-ethoxypyridin-3-yl)pyridine
• InChI: InChI=1S/C14H16N2O2/c1-3-17-13-7-5-11(9-15-13)12-6-8-14(16-10-12)18-4-2/h5-10H,3-4H2,1-2H3
• InChI Key: ZURXSWVESAVAIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=CN=C(C=C2)OCC

Description

6,6'-Diethoxy-3,3'-bipyridine is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described by Constable et al.13 using NiCl2(PPh3)2 (327 mg, 0.5 mmol, 0.3 eq.), acid washed Zn powder (164 mg, 1.5 eq.) and Et4NI (435 mg, 1.7 mmol, 1 eq.) in. distilled THF (10 mL). with a solution of 5 bromo-2 ethoxypyridine (344 mg, 1.7 mmol, 1 eq.) in THF (5 mL) at 50° C. for 24 h. Workup gave a white crystalline solid (237 mg; 80%). The reaction was also carried out on a larger scale (1.0 g or 1.7 g of starting material) giving yields of 85% and 90% respectively. The spectral data were consistent with literature data13.